Metamizole Magnesium Salt
Metamizole Magnesium Salt
Brand Name:
Vulcanchem
CAS No.:
63372-86-1
VCID:
VC0051434
InChI:
InChI=1S/2C13H17N3O4S.Mg/c2*1-10-12(8-14-9-21(18,19)20)13(17)16(15(10)2)11-6-4-3-5-7-11;/h2*3-7,14H,8-9H2,1-2H3,(H,18,19,20);/q;;+2/p-2
SMILES:
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].[Mg+2]
Molecular Formula:
C₂₆H₃₂MgN₆O₈S₂
Molecular Weight:
645 g/mol
Metamizole Magnesium Salt
CAS No.: 63372-86-1
Reference Standards
VCID: VC0051434
Molecular Formula: C₂₆H₃₂MgN₆O₈S₂
Molecular Weight: 645 g/mol
| CAS No. | 63372-86-1 |
|---|---|
| Product Name | Metamizole Magnesium Salt |
| Molecular Formula | C₂₆H₃₂MgN₆O₈S₂ |
| Molecular Weight | 645 g/mol |
| IUPAC Name | magnesium;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)methylamino]methanesulfonate |
| Standard InChI | InChI=1S/2C13H17N3O4S.Mg/c2*1-10-12(8-14-9-21(18,19)20)13(17)16(15(10)2)11-6-4-3-5-7-11;/h2*3-7,14H,8-9H2,1-2H3,(H,18,19,20);/q;;+2/p-2 |
| Standard InChIKey | SWVHAJMRDNELNV-UHFFFAOYSA-L |
| SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].[Mg+2] |
| Canonical SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].[Mg+2] |
| Synonyms | (T-4)-Bis[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulfonato]magnesium; [(2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methylamino]methanesulfonic Acid Magnesium Complex; Magnalgin; Magnesium Dipyrone; |
| PubChem Compound | 80253 |
| Last Modified | Nov 11 2021 |
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